Filgrastim(granulocytecolony)
Overview
Description
Filgrastim is a synthetic (man-made) form of a substance that is naturally produced in your body called a colony-stimulating factor . It is used to treat neutropenia (low white blood cells) that is caused by cancer medicines . Filgrastim helps the bone marrow to make new white blood cells .
Synthesis Analysis
Filgrastim is a version of Granulocyte Colony Stimulating Factor (GCSF) that is produced in Escherichia coli (E.coli) by recombinant DNA technology as non-glycosylated recombinant human GCSF . The recombinant protein has 175 amino acids and a molecular weight of 19 kDa . Compared to human GCSF, it has an additional amino-terminal methionine .Molecular Structure Analysis
Filgrastim has a free cysteine and there are two intramolecular disulfide bridges between Cys 37 and Cys 43, and between Cys 65 and Cys 75 in the molecular structure . The structure of filgrastim consists of four α-helices arranged in an up–up, down–down configuration with a long loop connecting helices one and two and another loop between helices three and four .Chemical Reactions Analysis
SDS-PAGE chromatography was performed to examine impurities with molecular masses differing from that of filgrastim under both reducing and non-reducing conditions .Physical And Chemical Properties Analysis
Filgrastim is a non-glycosylated recombinant human GCSF . The recombinant protein has 175 amino acids and a molecular weight of 19 kDa . It has a free cysteine and there are two intramolecular disulfide bridges between Cys 37 and Cys 43, and between Cys 65 and Cys 75 in the molecular structure .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
143011-72-7 |
|---|---|
Product Name |
Filgrastim(granulocytecolony) |
Molecular Formula |
C6H8N2O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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